1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide

• IUPAC Name: 1-(4-fluorobenzoyl)-N-(2-fluorophenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H18F2N2O2/c20-15-9-7-13(8-10-15)19(25)23-11-3-4-14(12-23)18(24)22-17-6-2-1-5-16(17)21/h1-2,5-10,14H,3-4,11-12H2,(H,22,24)
• InChI Key: SEONDYQUGQJFDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C19H18F2N2O2
• Molecular Weight: 344.4 g/mol

Description

1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound is characterized by the presence of fluorine atoms on both the benzoyl and phenyl groups, which can significantly influence its chemical properties and biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide typically involves the reaction of 4-fluorobenzoyl chloride with 2-fluoroaniline to form an intermediate, which is then reacted with piperidine-3-carboxylic acid under specific conditions to yield the final product. The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations to improve yield and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the fluorine-substituted positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with different functional groups.

Scientific Research Applications

1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological macromolecules.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of fluorine atoms can enhance its binding affinity and selectivity towards these targets. The compound may modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• 1-(4-benzoyl-2-fluorophenyl)-4-(4-fluorobenzoyl)piperazine
• 4-(4-fluorobenzoyl)-5-(2-fluorophenyl)-3-hydroxy-1-(tetrahydro-2-furanylmethyl)-1,5-dihydro-2H-pyrrol-2-one

Uniqueness

1-(4-fluorobenzoyl)-N-(2-fluorophenyl)-3-piperidinecarboxamide is unique due to its specific substitution pattern and the presence of both benzoyl and piperidinecarboxamide groups. This structural arrangement can impart distinct chemical and biological properties, making it a valuable compound for various research applications.